Cas no 2227787-26-8 (tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate
• CAS No: 2227787-26-8
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5842235
• PubChem ID: 165721644
• Update Time: 2025-05-24

tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate
• 2227787-26-8
• EN300-1881553
• tert-butyl N-{5-[(1R)-1-aminoethyl]-2-methylphenyl}carbamate

• Inchi： 1S/C14H22N2O2/c1-9-6-7-11(10(2)15)8-12(9)16-13(17)18-14(3,4)5/h6-8,10H,15H2,1-5H3,(H,16,17)/t10-/m1/s1
• InChI Key： SPQGPJXABHPEQC-SNVBAGLBSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate

tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate (CAS No. 2227787-26-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a methyl group at the 2-position and an (1R)-1-aminoethyl group at the 5-position, making it a chiral compound with potential stereochemical implications.

The tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate structure is notable for its ability to participate in various chemical reactions, including nucleophilic substitutions and additions. Its stereochemistry plays a crucial role in determining its reactivity and selectivity in these reactions. Recent studies have highlighted the importance of chirality in drug design, and this compound serves as an excellent model for understanding how stereochemistry influences biological activity.

One of the key areas of research on tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate involves its application in medicinal chemistry. The compound has been investigated for its potential as a building block in the synthesis of bioactive molecules. Its ability to form stable amide bonds makes it a valuable intermediate in peptide synthesis. Additionally, the presence of the tert-butyl group provides steric protection during certain reaction steps, enhancing the efficiency of synthesis.

Recent advancements in computational chemistry have allowed researchers to model the behavior of tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate at the molecular level. These studies have provided insights into its electronic structure, reactivity, and interactions with biological systems. For instance, molecular docking studies have revealed that the compound has potential binding affinity for certain protein targets, suggesting its role as a lead compound in drug discovery.

The synthesis of tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further studies. The use of environmentally friendly reagents and conditions has also been explored to align with green chemistry principles.

In terms of applications, tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate has shown promise in various fields beyond medicinal chemistry. Its unique properties make it suitable for use in materials science, where it can serve as a precursor for advanced materials with tailored properties. Additionally, its chiral nature makes it an interesting candidate for asymmetric catalysis, where enantioselective reactions are desired.

Recent studies have also focused on the stability and degradation pathways of tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate under different conditions. Understanding its degradation kinetics is crucial for assessing its environmental impact and safety profile. Researchers have found that the compound undergoes hydrolysis under specific pH conditions, releasing biodegradable byproducts.

In conclusion, tert-butyl N-{5-(1R)-1-aminoethyl-2-methylphenyl}carbamate (CAS No. 2227787-26-8) is a versatile compound with significant potential in various scientific domains. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new applications and insights into this compound's properties, its role as a key player in scientific advancements is likely to grow further.